Cas no 2228901-73-1 (2-(1-benzylpiperidin-2-yl)-2-methylpropanal)

• Product Name: 2-(1-benzylpiperidin-2-yl)-2-methylpropanal
• CAS No: 2228901-73-1
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 6004991
• PubChem ID: 123298045
• Update Time: 2025-09-28

2-(1-benzylpiperidin-2-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpiperidin-2-yl)-2-methylpropanal
• EN300-1862893
• 2228901-73-1

• Inchi： 1S/C16H23NO/c1-16(2,13-18)15-10-6-7-11-17(15)12-14-8-4-3-5-9-14/h3-5,8-9,13,15H,6-7,10-12H2,1-2H3
• InChI Key： QYVRBMRGGQIUIF-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1CCCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.177964357g/mol
• Monoisotopic Mass: 245.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(1-benzylpiperidin-2-yl)-2-methylpropanal

Chemical Profile of 2-(1-benzylpiperidin-2-yl)-2-methylpropanal (CAS No. 2228901-73-1)

2-(1-benzylpiperidin-2-yl)-2-methylpropanal, identified by its Chemical Abstracts Service (CAS) number 2228901-73-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This aldehyde derivative features a unique structural motif combining a benzylpiperidine moiety with an isobutyl aldehyde group, making it a versatile scaffold for the development of biologically active molecules.

The benzylpiperidine moiety is a well-documented pharmacophore in drug discovery, particularly recognized for its role in modulating central nervous system (CNS) activity. Piperidine derivatives are frequently incorporated into therapeutic agents due to their ability to enhance binding affinity and selectivity at various biological targets. In contrast, the aldehyde functional group provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules through condensation reactions, such as Schiff base formations or Michael additions.

Recent advancements in medicinal chemistry have highlighted the potential of benzylpiperidine-containing compounds as modulators of neurotransmitter systems. For instance, derivatives of this scaffold have been explored as candidates for treating neurological disorders, including cognitive impairments and motor dysfunction. The structural flexibility of the benzylpiperidine ring allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

The isobutyl aldehyde component of 2-(1-benzylpiperidin-2-yl)-2-methylpropanal contributes to the compound’s reactivity and potential synthetic utility. Aldehydes are widely employed in organic synthesis as intermediates for forming carbon-carbon bonds, particularly through condensation with amines or hydrazines to yield Schiff bases. These derivatives have been investigated for their biological activities, including anti-inflammatory and antimicrobial properties.

In the context of modern drug development, 2-(1-benzylpiperidin-2-yl)-2-methylpropanal may serve as a key intermediate in the synthesis of novel therapeutic agents. Its dual functionality—combining the CNS-targeting potential of benzylpiperidine with the reactivity of an aldehyde—makes it a promising candidate for further derivatization. Researchers have leveraged similar structural motifs to develop compounds with enhanced pharmacological profiles, underscoring the importance of this class of molecules in medicinal chemistry.

One notable application area is the exploration of benzylpiperidine derivatives as scaffolds for small-molecule drugs targeting ion channels and receptors involved in neurological disorders. For example, modifications to the piperidine ring have been shown to influence binding interactions with GABA receptors, which are implicated in conditions such as epilepsy and anxiety. The presence of an aldehyde group further extends opportunities for structure-activity relationship (SAR) studies by allowing diversification through functionalization at multiple sites.

The chemical synthesis of 2-(1-benzylpiperidin-2-yl)-2-methylpropanal involves multi-step reactions that typically begin with readily available precursors. The introduction of the benzyl group onto piperidine and subsequent formation of the isobutyl aldehyde require careful optimization to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these transformations, making it feasible to produce this compound on scales suitable for preclinical investigations.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential bioactive analogs of 2-(1-benzylpiperidin-2-yl)-2-methylpropanal. Molecular docking studies suggest that derivatives with optimized substitution patterns may exhibit improved binding affinity to therapeutic targets. Such computational approaches complement experimental efforts by providing rapid assessments of molecular interactions, thereby accelerating drug discovery pipelines.

The pharmacokinetic properties of benzylpiperidine derivatives remain an area of active investigation. Factors such as metabolic stability and blood-brain barrier penetration are critical considerations when designing CNS-active drugs. The aldehyde group in 2-(1-benzylpiperidin-2-yl)-2-methylpropanal could influence these properties either directly or indirectly through its role in subsequent chemical modifications.

In conclusion, CAS No. 2228901-73-1, corresponding to 2-(1-benzylpiperidin-2-yl)-2-methylpropanal, represents a structurally intriguing compound with broad applications in pharmaceutical research. Its combination of a CNS-relevant benzylpiperidine scaffold and a synthetically versatile aldehyde group positions it as a valuable intermediate for developing novel bioactive molecules. Ongoing studies continue to explore its potential in addressing neurological and other therapeutic areas, highlighting its significance in contemporary medicinal chemistry endeavors.